Cas no 106660-98-4 (Pentanoic acid, 2-bromo-4-methyl-2-(2-methylpropyl)-)

Pentanoic acid, 2-bromo-4-methyl-2-(2-methylpropyl)- structure
106660-98-4 structure
Product Name:Pentanoic acid, 2-bromo-4-methyl-2-(2-methylpropyl)-
CAS No:106660-98-4
MF:C10H19BrO2
MW:251.160662889481
CID:1177914
Update Time:2024-08-05

Pentanoic acid, 2-bromo-4-methyl-2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 2-bromo-4-methyl-2-(2-methylpropyl)-
    • Inchi: 1S/C10H19BrO2/c1-7(2)5-10(11,9(12)13)6-8(3)4/h7-8H,5-6H2,1-4H3,(H,12,13)
    • InChI Key: SCUWSBPBKIYQQC-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(Br)(CC(C)C)CC(C)C

Computed Properties

  • Exact Mass: 250.05687

Experimental Properties

  • Density: 1.242±0.06 g/cm3(Predicted)
  • Boiling Point: 295.9±13.0 °C(Predicted)
  • PSA: 37.3
  • pka: 3.01±0.41(Predicted)
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